molecular formula C22H24N2O B2620374 2-[Bis(prop-2-enyl)amino]-1-(5,6-dihydrobenzo[b][1]benzazepin-11-yl)ethanone CAS No. 858425-24-8

2-[Bis(prop-2-enyl)amino]-1-(5,6-dihydrobenzo[b][1]benzazepin-11-yl)ethanone

Cat. No. B2620374
CAS RN: 858425-24-8
M. Wt: 332.447
InChI Key: LCQSOBCCANNUIN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[Bis(prop-2-enyl)amino]-1-(5,6-dihydrobenzo[b][1]benzazepin-11-yl)ethanone, commonly known as BPAE, is an organic compound with a unique structure and a wide range of applications in scientific research. BPAE is a heterocyclic molecule with two nitrogen atoms in its ring system, and is a derivative of the benzazepine class of compounds. It is used in a variety of laboratory experiments, and has been studied for its potential effects on biochemical and physiological processes.

Scientific Research Applications

BPAE has been used in a wide range of scientific research applications. It has been studied for its effects on the endocannabinoid system, and has been used in studies examining the effects of cannabinoids on pain and inflammation. BPAE has also been used in studies examining the effects of cannabinoids on anxiety and depression. Additionally, BPAE has been used in studies examining the effects of cannabinoids on memory and cognition.

Mechanism of Action

The mechanism of action of BPAE is not yet fully understood. However, it is believed to interact with the endocannabinoid system in a similar manner to other cannabinoids. Specifically, BPAE is thought to interact with the CB1 and CB2 receptors, resulting in a variety of effects on biochemical and physiological processes.
Biochemical and Physiological Effects
BPAE has been studied for its effects on a variety of biochemical and physiological processes. It has been shown to have anti-inflammatory and analgesic effects, as well as anxiolytic and antidepressant effects. Additionally, BPAE has been shown to have neuroprotective and cognitive enhancing effects.

Advantages and Limitations for Lab Experiments

BPAE has several advantages for laboratory experiments. It is relatively easy to synthesize, and is stable in a variety of solvents. Additionally, BPAE has low toxicity, making it safe to use in laboratory experiments. However, BPAE is not as potent as other cannabinoids, making it less effective in some applications.

Future Directions

There are several potential future directions for BPAE research. One potential direction is to further investigate its effects on the endocannabinoid system. Additionally, further research could be conducted to examine the effects of BPAE on a variety of biochemical and physiological processes. Furthermore, research could be conducted to examine the potential therapeutic applications of BPAE, such as its use in the treatment of pain, inflammation, anxiety, and depression. Finally, further research could be conducted to explore the potential of BPAE as a cognitive enhancer.

Synthesis Methods

BPAE is synthesized using a two-step process. The first step involves the reaction of 1-(5,6-dihydrobenzo[b][1]benzazepin-11-yl)ethanol with prop-2-enyl isocyanide, resulting in a compound known as 1-(5,6-dihydrobenzo[b][1]benzazepin-11-yl)ethan-2-yl isocyanide. This compound is then reacted with ammonia, resulting in BPAE.

properties

IUPAC Name

2-[bis(prop-2-enyl)amino]-1-(5,6-dihydrobenzo[b][1]benzazepin-11-yl)ethanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H24N2O/c1-3-15-23(16-4-2)17-22(25)24-20-11-7-5-9-18(20)13-14-19-10-6-8-12-21(19)24/h3-12H,1-2,13-17H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LCQSOBCCANNUIN-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C=CCN(CC=C)CC(=O)N1C2=CC=CC=C2CCC3=CC=CC=C31
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H24N2O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

332.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.